Cas no 62610-39-3 (Dicamba)

Dicamba structure
Dicamba structure
Product Name:Dicamba
CAS No:62610-39-3
MF:C8H6Cl2O3
MW:221.037440776825
MDL:MFCD00055283
CID:2195899
Update Time:2023-08-06

Dicamba Chemical and Physical Properties

Names and Identifiers

    • 3,6-Dichloro-2-methoxy-benzoic acid
    • dicamba
    • 3,6-Dichloro-2-methoxybenzoic acid
    • Mdba
    • Mediben
    • Banvel
    • Dianat
    • 3,6-Dichloro-o-anisic acid
    • Benzoic acid, 3,6-dichloro-2-methoxy-
    • Banlen
    • Brush buster
    • Banvel herbicide
    • Banvel SGF
    • Banvel CST
    • Compound B dicamba
    • Velsicol compound R
    • Banvel II herbicide
    • Banvel 70WP
    • o-Anisic acid, 3,6-dichloro-
    • Banvel 480
    • Dianat [Russian]
    • 2-Methoxy-3,6-dichlorobenzoic acid
    • 2,5-Dichloro-6-methoxybenzoic acid
    • Caswell No. 295
    • Compound B [Velsicol]
    • Dicamba [ANSI:BSI:ISO]
    • HSD
    • Dicamba
    • MDL: MFCD00055283
    • Inchi: 1S/C8H6Cl2O3/c1-13-7-5(10)3-2-4(9)6(7)8(11)12/h2-3H,1H3,(H,11,12)
    • InChI Key: IWEDIXLBFLAXBO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=C1C(=O)O)OC)Cl

Computed Properties

  • Exact Mass: 219.969399
  • Monoisotopic Mass: 219.969399
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 7.62 (USCG, 1999) (Relative to Air)
  • Melting Point: 112-116 °C(lit.)
  • Boiling Point: 326.1 °C at 760 mmHg
  • Flash Point: 151 °C

Dicamba Pricemore >>

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